molecular formula C23H26N2O3 B286577 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide

Cat. No. B286577
M. Wt: 378.5 g/mol
InChI Key: PNTCJHMPANZSKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide, also known as URB597, is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of the endocannabinoid anandamide, which plays a key role in regulating pain, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the body, leading to a range of potential therapeutic effects.

Mechanism of Action

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide works by inhibiting the enzyme FAAH, which is responsible for breaking down the endocannabinoid anandamide. Anandamide is a neurotransmitter that plays a key role in regulating pain, mood, and appetite. By inhibiting FAAH, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide increases the levels of anandamide in the body, leading to a range of potential therapeutic effects.
Biochemical and Physiological Effects:
4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can increase levels of anandamide in the body, leading to reduced pain and inflammation, improved mood, and increased appetite. It has also been shown to have anti-anxiety and anti-depressant effects, and may be useful in treating addiction.

Advantages and Limitations for Lab Experiments

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has several advantages for use in lab experiments. It is a potent inhibitor of FAAH, making it an effective tool for studying the role of anandamide in the body. It is also relatively stable and easy to synthesize, making it a convenient tool for researchers. However, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has some limitations. It is not highly selective, meaning that it can inhibit other enzymes in addition to FAAH. It also has a relatively short half-life in the body, meaning that its effects may be short-lived.

Future Directions

There are several future directions for research on 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide. One area of interest is its potential as a treatment for addiction. Studies have shown that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can reduce drug-seeking behavior in animals, and it may be useful in treating addiction to drugs such as cocaine and heroin. Another area of interest is its potential as a treatment for pain and inflammation. 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been shown to reduce pain and inflammation in animal models, and it may be useful in treating conditions such as arthritis and neuropathic pain. Finally, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide may have potential as a treatment for anxiety and depression, although further research is needed to determine its efficacy in humans.

Synthesis Methods

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 4-bromo-2,2-dimethylbutyronitrile with 1-phenylpentan-1-amine to form 4-bromo-N-(1-phenylpentyl)butanamide. This compound is then reacted with sodium methoxide and 1,3-dimethyl-2-imidazolidinone to form 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide, or 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide.

Scientific Research Applications

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been the subject of extensive scientific research due to its potential therapeutic effects. Studies have shown that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can reduce pain and inflammation, improve mood, and increase appetite. It has also been investigated as a potential treatment for anxiety, depression, and addiction.

properties

Molecular Formula

C23H26N2O3

Molecular Weight

378.5 g/mol

IUPAC Name

4-(1,3-dioxoisoindol-2-yl)-N-(1-phenylpentyl)butanamide

InChI

InChI=1S/C23H26N2O3/c1-2-3-14-20(17-10-5-4-6-11-17)24-21(26)15-9-16-25-22(27)18-12-7-8-13-19(18)23(25)28/h4-8,10-13,20H,2-3,9,14-16H2,1H3,(H,24,26)

InChI Key

PNTCJHMPANZSKX-UHFFFAOYSA-N

SMILES

CCCCC(C1=CC=CC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O

Canonical SMILES

CCCCC(C1=CC=CC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.